N-(2-methoxyethyl)-4,6-dimethyl-2-oxo-N-(3-thienylmethyl)-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-4,6-dimethyl-2-oxo-N-(thiophen-3-ylmethyl)-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H20N2O3S/c1-11-8-12(2)17-15(19)14(11)16(20)18(5-6-21-3)9-13-4-7-22-10-13/h4,7-8,10H,5-6,9H2,1-3H3,(H,17,19)
• InChI Key: WLXYKRBQHQYVSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)N(CCOC)CC2=CSC=C2)C
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. While specific details on the synthesis of N-(2-methoxyethyl)-4,6-dimethyl-2-oxo-N-(3-thienylmethyl)-1,2-dihydro-3-pyridinecarboxamide are not directly available, similar compounds have been synthesized through reactions involving carboxylic acids, dimethylformamide/phosphoroxide chloride, and amines, among other starting materials and reagents (Wagner et al., 1993).

Molecular Structure Analysis

The molecular structure of organic compounds is critical for understanding their chemical behavior and properties. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to elucidate structural details. The compound's structure, with its multiple functional groups, indicates potential for complex interactions and reactivity patterns, although specific studies on this molecule's structure were not found in the search.

Chemical Reactions and Properties

Chemical reactions involving compounds with multiple functional groups like N-(2-methoxyethyl)-4,6-dimethyl-2-oxo-N-(3-thienylmethyl)-1,2-dihydro-3-pyridinecarboxamide can be diverse. These compounds may undergo reactions such as acylation, reduction, and cyclization, contributing to their chemical versatility and potential applications in various domains (Ito et al., 1984).